Cas no 2640946-63-8 (9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine)
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine Chemical and Physical Properties
Names and Identifiers
-
- 2640946-63-8
- 9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine
- AKOS040728106
- F6783-4892
- 6-[Hexahydro-5-[(3-methyl-5-isoxazolyl)methyl]pyrrolo[3,4-c]pyrrol-2(1H)-yl]-9-methyl-9H-purine
-
- Inchi: 1S/C17H21N7O/c1-11-3-14(25-21-11)8-23-4-12-6-24(7-13(12)5-23)17-15-16(18-9-19-17)22(2)10-20-15/h3,9-10,12-13H,4-8H2,1-2H3
- InChI Key: AMOZXMMSGSEACF-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=NC=2N2CC3CN(CC4ON=C(C)C=4)CC3C2)N(C)C=1
Computed Properties
- Exact Mass: 339.18075832g/mol
- Monoisotopic Mass: 339.18075832g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 551.4±60.0 °C(Predicted)
- pka: 7.47±0.20(Predicted)
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6783-4892-2μmol |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-5μmol |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-10μmol |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-20μmol |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-1mg |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-2mg |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-3mg |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-4mg |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-5mg |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6783-4892-10mg |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine |
2640946-63-8 | 10mg |
$118.5 | 2023-09-07 |
9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine
Compound CAS No: 2640946-63-8 - 9-Methyl-6-{5-[(3-Methyl-1,2-Oxazol-5-Yl)Methyl]-Octahydropyrrolo[3,4-C]Pyrrol-2-Yl}-9H-Purine
The compound with CAS No: 2640946-63-8, named 9-Methyl-6-{5-[(3-Methyl-1,2-Oxazol-5-Yl)Methyl]-Octahydropyrrolo[3,4-C]Pyrrol-2-Yl}-9H-Purine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their roles in various biological processes and their applications in therapeutic agents.
The molecular structure of this compound is characterized by a purine backbone with a methyl group at position 9 and a complex substituent at position 6. The substituent at position 6 includes an octahydropyrrolo[3,4-c]pyrrole ring system, which is further substituted with a (3-methyl oxazole) methyl group at position 5. This intricate structure suggests that the compound may exhibit unique pharmacological properties due to its ability to interact with specific biological targets.
Recent studies have highlighted the importance of purine derivatives in the development of anticancer agents. The presence of the oxazole ring in this compound adds another layer of complexity and potential bioactivity, as oxazole-containing molecules are known for their antitumor and anti-inflammatory properties. Researchers have demonstrated that such compounds can modulate key signaling pathways involved in cancer progression, making them promising candidates for targeted therapy.
In addition to its potential in oncology, this compound has shown promise in neuroprotective applications. The octahydropyrrolo[3,4-c]pyrrole moiety is known to exhibit neuroprotective effects by interacting with glutamate receptors and reducing oxidative stress. Combining this with the purine backbone could enhance its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
The synthesis of 9-Methyl-6-{5-[(3-Methyl-Oxazole)Methyl]-Octahydropyrrolo[3,4-C]Pyrrolidinyl}-Purine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in asymmetric synthesis and catalytic methods have made it possible to produce this compound more efficiently, paving the way for large-scale production and clinical trials.
Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding affinity of this compound with various protein targets. These studies suggest that the compound may bind effectively to kinases and other enzymes involved in disease pathways, further supporting its potential as a therapeutic agent.
In conclusion, Compound CAS No: 2640946-63 represents a cutting-edge development in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structure and promising pharmacological profile make it a valuable addition to the arsenal of compounds being explored for novel drug development.
2640946-63-8 (9-methyl-6-{5-[(3-methyl-1,2-oxazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)